Cas no 2692623-27-9 (7(Z)-Nonadecenol)

7(Z)-Nonadecenol structure
7(Z)-Nonadecenol structure
Product Name:7(Z)-Nonadecenol
CAS No:2692623-27-9
Molecular Formula:C19H38O
Molecular Weight:282.50442647934
CID:5146179

7(Z)-Nonadecenol Properties

Names and Identifiers

    • 7-Nonadecen-1-ol, (7Z)-
    • 7-Nonadecenyl
    • (Z)-nonadec-7-en-1-ol
    • 7-NONADECENYL ALCOHOL
    • 7-NONADECENYL ALCOHOL ALCOHOL
    • InChIKey: VYEKCOVJOGIRCD-SEYXRHQNSA-N
    • Inchi: 1S/C19H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h12-13,20H,2-11,14-19H2,1H3/b13-12-
    • SMILES: C(O)CCCCC/C=C\CCCCCCCCCCC

Experimental Properties

  • Boiling Point: 384.6±21.0 °C(Predicted)
  • pka: 15.19±0.10(Predicted)
  • Density: 0.847±0.06 g/cm3(Predicted)

7(Z)-Nonadecenol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Larodan
40-1907-7-25mg
7(Z)-Nonadecenol
2692623-27-9 >99%
25mg
€138.00 2025-03-07

7(Z)-Nonadecenol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2692623-27-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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